3-(6-methoxypyridin-3-yl)benzoic Acid

• IUPAC Name: 3-(6-methoxypyridin-3-yl)benzoic acid
• InChI: InChI=1S/C13H11NO3/c1-17-12-6-5-11(8-14-12)9-3-2-4-10(7-9)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key: QFMUHRGHSOZYJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)C2=CC(=CC=C2)C(=O)O
• Molecular Formula: C13H11NO3
• DSSTOX Substance ID: DTXSID10405446
• Molecular Weight: 229.23 g/mol
• CAS No.: 863921-57-7

Description

3-(6-methoxypyridin-3-yl)benzoic Acid is a useful research compound. Its molecular formula is C13H11NO3 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

"3-(6-methoxypyridin-3-yl)benzoic Acid" derivatives have been identified as potent antagonists of the alpha(v)beta(3) receptor, with significant implications in the prevention and treatment of osteoporosis. The compound showed excellent in vitro profile and pharmacokinetics, indicating its potential for clinical development (Hutchinson et al., 2003). Additionally, its derivatives have been explored as inhibitors of 5-lipoxygenase-activating protein (FLAP), showing promising results in the inhibition of leukotriene synthesis, which is crucial for the development of treatments for asthma and other inflammatory conditions (Hutchinson et al., 2009).

Material Science and Photophysical Applications

The compound has also found applications in material science, particularly in the synthesis of luminescent and liquid crystalline materials. For instance, derivatives containing methoxy pyridine, benzonitrile, and alkoxy benzene were synthesized, exhibiting potential as mesogens with liquid crystalline behavior and luminescent properties (Ahipa et al., 2014). These compounds showed good blue emitting materials characteristics, indicating their utility in optoelectronic devices.

Chemical Synthesis and Structural Analysis

In chemical synthesis, the compound serves as a precursor for generating novel molecular structures. The synthesis of N-(2-aminophenyl)-4-[N-(pyridinyl-3-methoxycarbonyl)-aminomethyl] benzamide demonstrates its role in creating compounds with potential biological activity (Li Bo-yu, 2003). Moreover, structural analysis of polymorphs of related compounds provides insights into the molecular features governing their crystalline architectures, influencing their physical properties and interactions (Aakeröy et al., 2005).